(E)-4-(3-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)-2-hydroxybenzoic acid

• IUPAC Name: 4-[3-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoylamino]-2-hydroxybenzoic acid
• InChI: InChI=1S/C18H14N2O6S2/c21-13-8-10(3-4-12(13)17(24)25)19-15(22)5-6-20-16(23)14(28-18(20)27)9-11-2-1-7-26-11/h1-4,7-9,21H,5-6H2,(H,19,22)(H,24,25)/b14-9+
• InChI Key: XMCMXKHHENQFKE-NTEUORMPSA-N
• Canonical SMILES: C1=COC(=C1)C=C2C(=O)N(C(=S)S2)CCC(=O)NC3=CC(=C(C=C3)C(=O)O)O
• Isomeric SMILES: C1=COC(=C1)/C=C/2\C(=O)N(C(=S)S2)CCC(=O)NC3=CC(=C(C=C3)C(=O)O)O
• Molecular Formula: C18H14N2O6S2
• Molecular Weight: 418.4 g/mol
• CAS No.: 612803-74-4

Description

(E)-4-(3-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)-2-hydroxybenzoic acid is a useful research compound. Its molecular formula is C18H14N2O6S2 and its molecular weight is 418.44. The purity is usually 95%.
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Scientific Research Applications

Hydroxybenzoic Acid Derivatives in Scientific Research

Hydroxybenzoic acids, including their esters (parabens), are widely used preservatives with applications spanning from food products to cosmetics and pharmaceuticals. Their biological activities, including antimicrobial properties, have been the subject of extensive research. Here are some potential areas of application based on the general chemical family to which your compound might belong:

Antimicrobial Preservatives

Hydroxybenzoic acid derivatives, such as parabens, are well-documented for their antimicrobial efficacy, which makes them valuable as preservatives in personal care products, food, and pharmaceuticals. Studies have explored their mechanisms of action, safety profiles, and the development of resistance among microbial populations. For instance, the pharmacokinetic profile and human metabolism of propyl paraben have been studied to understand its absorption, distribution, and excretion in humans following oral administration, highlighting the body's ability to process these compounds and their potential endocrine-disrupting activities (Shin et al., 2019).

Environmental Impact and Safety

The occurrence and effects of hydroxybenzoic acid derivatives in the environment, including their potential as endocrine disruptors, have been researched extensively. Investigations into their presence in human urine and blood samples across different populations provide insights into widespread exposure and possible health implications. For example, research has been conducted on the presence of parabens in human urine from several Asian countries, Greece, and the United States, assessing exposure levels and potential health risks associated with these compounds (Honda et al., 2018).